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Compound of Interest

Compound Name: 4-Methoxy-3-nitroaniline

Cat. No.: B184566 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 4-Methoxy-3-nitroaniline in a laboratory setting. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

operational conduct and proper waste management.

Chemical Identifier:

Name: 4-Methoxy-3-nitroaniline

CAS Number: 577-72-0

Molecular Formula: C7H8N2O3

Hazard Summary
4-Methoxy-3-nitroaniline is a hazardous substance that poses significant health risks.[1] It is

classified as fatal if swallowed, inhaled, or in contact with skin.[1] Furthermore, it may cause an

allergic skin reaction, is suspected of causing cancer, and may cause damage to organs

through prolonged or repeated exposure.[1]
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Hazard Statement GHS Classification

Fatal if swallowed Acute Toxicity, Oral (Category 1)

Fatal in contact with skin Acute Toxicity, Dermal (Category 1)

Fatal if inhaled Acute Toxicity, Inhalation (Category 1)

May cause an allergic skin reaction Skin Sensitization (Category 1)

Suspected of causing cancer Carcinogenicity (Category 2)

May cause damage to organs through

prolonged or repeated exposure

Specific Target Organ Toxicity, Repeated

Exposure (Category 2)

Harmful to aquatic life with long lasting effects
Hazardous to the Aquatic Environment, Long-

term Hazard (Category 3)

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure.[2]

Protection Type Specification

Eye/Face Protection

Certified safety glasses with side shields or

goggles. A face shield is required when there is

a risk of splashing.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and replaced if damaged.

Skin and Body Protection

A lab coat or chemical-resistant apron must be

worn. Full-body protective clothing may be

necessary for large quantities or spill response.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate particulate filter is required if

ventilation is inadequate or when handling

powders.
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Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Before handling, obtain and review the Safety Data Sheet (SDS) for 4-Methoxy-3-
nitroaniline.

Assemble all necessary equipment and reagents before introducing the chemical to the work

area.

2. Weighing and Transfer:

Wear all required PPE.

Dispense the solid carefully to avoid generating dust.[1]

Use a spatula for transferring the solid. Do not pour.

If possible, weigh the chemical directly into the reaction vessel or a secondary container

within the fume hood.

3. Dissolving and Reaction:

Add the solvent to the solid slowly to prevent splashing.

If heating is required, use a controlled heating source such as a heating mantle or water

bath. Avoid open flames.

Keep the reaction vessel covered to the extent possible to minimize the release of vapors.

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all equipment and the work surface.
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Remove and properly dispose of contaminated PPE.

Disposal Plan
1. Waste Segregation and Collection:

All solid and liquid waste containing 4-Methoxy-3-nitroaniline must be collected in a

designated, labeled, and sealed hazardous waste container.[3]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "4-Methoxy-3-nitroaniline".

Include the primary hazards (e.g., "Toxic," "Carcinogen").

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office. Follow

all local, state, and federal regulations for hazardous waste disposal.[3]

Emergency Procedures
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Emergency Situation Action

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. For minor spills,

carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed

container for disposal. For major spills, contact

your institution's EHS office immediately.[1]
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Workflow for Handling 4-Methoxy-3-nitroaniline

1. Preparation

2. Handling

3. Post-Handling & Disposal

Review SDS

Don PPE

Prepare Fume Hood

Weigh Chemical

Proceed to Handling

Transfer to Vessel

Conduct Reaction

Decontaminate Workspace

Proceed to Cleanup

Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Caption: Workflow for Handling 4-Methoxy-3-nitroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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